Cas no 1781129-93-8 (8-Fluoroimidazo1,2-apyridin-2-amine)

• Product Name: 8-Fluoroimidazo1,2-apyridin-2-amine
• CAS No: 1781129-93-8
• MF: C₇H₆FN₃
• MW: 151.141044139862
• MDL: MFCD27922544
• CID: 4780620
• Update Time: 2025-06-23

8-Fluoroimidazo1,2-apyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 8-FLUOROIMIDAZO[1,2-A]PYRIDIN-2-AMINE
• 8-Fluoroimidazo1,2-apyridin-2-amine

• MDL： MFCD27922544
• Inchi： 1S/C7H6FN3/c8-5-2-1-3-11-4-6(9)10-7(5)11/h1-4H,9H2
• InChI Key： KSVITGFODCAWON-UHFFFAOYSA-N
• SMILES： FC1=CC=CN2C=C(N)N=C21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• XLogP3: 1.5
• Topological Polar Surface Area: 43.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 8-Fluoroimidazo1,2-apyridin-2-amine

Comprehensive Overview of 8-Fluoroimidazo[1,2-a]pyridin-2-amine (CAS No. 1781129-93-8): Properties, Applications, and Research Insights

8-Fluoroimidazo[1,2-a]pyridin-2-amine (CAS No. 1781129-93-8) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential bioactivity. The presence of a fluoro substituent at the 8-position of the imidazo[1,2-a]pyridine scaffold enhances its metabolic stability and binding affinity, making it a valuable intermediate for drug discovery. Researchers are increasingly exploring its role in modulating kinase inhibitors and GPCR-targeted therapies, aligning with the growing demand for precision medicine.

In recent years, the compound has been linked to studies on neurodegenerative diseases and inflammatory disorders, addressing trending topics such as "small molecule therapeutics for Alzheimer's" and "next-generation anti-inflammatory agents." Its imidazo[1,2-a]pyridine core is known to interact with biological targets like PDE4 and JAK kinases, which are frequently searched in connection with autoimmune conditions. This versatility positions 8-Fluoroimidazo[1,2-a]pyridin-2-amine as a promising candidate for structure-activity relationship (SAR) optimization in medicinal chemistry.

From a synthetic perspective, the incorporation of fluorine into the imidazo[1,2-a]pyridine framework improves lipophilicity and membrane permeability—key factors debated in forums discussing "oral bioavailability challenges." The compound’s CAS registry (1781129-93-8) is often queried alongside terms like "scale-up synthesis" and "CRO collaboration," reflecting industry interest in scalable production. Analytical techniques such as HPLC-MS and ¹⁹F-NMR are critical for quality control, a topic frequently raised in AI-driven discussions on "analytical method validation."

Environmental and regulatory considerations also shape the discourse around 8-Fluoroimidazo[1,2-a]pyridin-2-amine. With the rise of green chemistry initiatives, researchers are investigating solvent-free synthetic routes and catalytic fluorination methods to reduce waste. These efforts resonate with search trends like "sustainable heterocyclic synthesis" and "FDA-compliant intermediates," underscoring the compound’s alignment with modern ESG (Environmental, Social, and Governance) benchmarks in chemical manufacturing.

In conclusion, 8-Fluoroimidazo[1,2-a]pyridin-2-amine (CAS No. 1781129-93-8) exemplifies the convergence of medicinal chemistry innovation and industrial applicability. Its relevance to high-impact research areas—from kinase drug discovery to green synthesis—ensures its continued prominence in scientific literature and patent filings. As AI-assisted drug design accelerates, this compound’s role in fragment-based screening and lead optimization will likely expand, offering new avenues for therapeutic development.